Cas no 874279-26-2 (4-(Dimethoxymethyl)-2-(methylsulfonyl)pyrimidine)

• Product Name: 4-(Dimethoxymethyl)-2-(methylsulfonyl)pyrimidine
• CAS No: 874279-26-2
• MF: C₈H₁₂N₂O₄S
• MW: 232.256880760193
• MDL: MFCD27931047
• CID: 1891957
• Update Time: 2025-05-20

4-(Dimethoxymethyl)-2-(methylsulfonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(dimethoxymethyl)-2-(methylsulfonyl)-
• 4-(Dimethoxymethyl)-2-(methylsulfonyl)pyrimidine
• AK166891
• MEDAIGDHJAKXIN-UHFFFAOYSA-N
• 4-(dimethoxymethyl)-2-methylsulfonylpyrimidine
• 4-(Dimethoxymethyl)-2-methylsulfonyl-pyrimidine

• MDL： MFCD27931047
• Inchi： 1S/C8H12N2O4S/c1-13-7(14-2)6-4-5-9-8(10-6)15(3,11)12/h4-5,7H,1-3H3
• InChI Key： MEDAIGDHJAKXIN-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=CC(C(OC)OC)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Topological Polar Surface Area: 86.8

Experimental Properties

• Boiling Point: 360.7±50.0°C at 760 mmHg

4-(Dimethoxymethyl)-2-(methylsulfonyl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4-(Dimethoxymethyl)-2-(methylsulfonyl)pyrimidine

4-(Dimethoxymethyl)-2-(methylsulfonyl)pyrimidine: A Comprehensive Overview

4-(Dimethoxymethyl)-2-(methylsulfonyl)pyrimidine (CAS No. 874279-26-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique structure featuring a pyrimidine ring with substituents at positions 2 and 4, has demonstrated potential in various applications, particularly in the development of novel therapeutic agents and pest control solutions. Recent advancements in synthetic methodologies and bioactivity studies have further underscored its importance in contemporary chemical research.

The pyrimidine ring serves as the core framework of this compound, a structure that is fundamental to many biologically active molecules. The substitution at position 2 with a methylsulfonyl group introduces significant electronic and steric effects, which are crucial for modulating the compound's pharmacokinetic properties. Similarly, the dimethoxymethyl group at position 4 contributes to the molecule's solubility and stability, making it an attractive candidate for further exploration in drug design.

Recent studies have highlighted the antitumor activity of 4-(dimethoxymethyl)-2-(methylsulfonyl)pyrimidine, particularly in preclinical models. Researchers have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. The mechanism of action appears to involve inhibition of key enzymes associated with cell proliferation and apoptosis, though further investigations are required to fully elucidate its molecular targets.

In addition to its therapeutic applications, this compound has also shown promise in agricultural settings. Its ability to inhibit key enzymes involved in pest metabolism has positioned it as a potential candidate for the development of eco-friendly pesticides. Field trials conducted under controlled conditions have demonstrated efficacy against several crop-damaging insects, with minimal adverse effects on non-target species.

The synthesis of 4-(dimethoxymethyl)-2-(methylsulfonyl)pyrimidine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent innovations in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are essential for studying stereochemical effects on biological activity. This has opened new avenues for optimizing the compound's bioavailability and reducing potential side effects.

From an analytical standpoint, modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These tools have also facilitated the study of its degradation pathways under various environmental conditions, which is critical for assessing its ecological impact.

In conclusion, 4-(dimethoxymethyl)-2-(methylsulfonyl)pyrimidine (CAS No. 874279-26-2) represents a compelling example of how structural modifications can enhance the biological activity of pyrimidine derivatives. With ongoing research focusing on its pharmacokinetics, toxicity profiles, and large-scale synthesis, this compound holds immense potential for advancing both medical and agricultural sciences.